Cas no 117422-50-1 ((3S)-5-methoxychroman-3-amine)

• Product Name: (3S)-5-methoxychroman-3-amine
• CAS No: 117422-50-1
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 132762
• Update Time: 2023-11-20

(3S)-5-methoxychroman-3-amine Chemical and Physical Properties

Names and Identifiers

• (S)-5-Methoxychroman-3-amine
• (3S)-3,4-DIHYDRO-5-METHOXY-2H-1-BENZOPYRAN-3-AMINE
• (3S)-5-methoxy-3,4-dihydro-2H-chromen-3-amine
• 2H-1-Benzopyran-3-amine,3,4-dihydro-5-methoxy-, (3S)-
• CS-0441680
• SCHEMBL873500
• (S)-3,4-Dihydro-5-methoxy-2H-1-benzopyran-3beta-amine
• 117422-50-1
• 2H-1-Benzopyran-3-amine, 3,4-dihydro-5-methoxy-, (S)-
• DTXSID50441686
• (3S)-5-methoxychroman-3-amine

• MDL： MFCD11519119
• Inchi： 1S/C10H13NO2/c1-12-9-3-2-4-10-8(9)5-7(11)6-13-10/h2-4,7H,5-6,11H2,1H3/t7-/m0/s1
• InChI Key： UHODZRKJYJILTL-ZETCQYMHSA-N
• SMILES： O1C2C=CC=C(C=2C[C@@H](C1)N)OC

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.128
• Boiling Point: 308.692°C at 760 mmHg
• Flash Point: 153.316°C
• Refractive Index: 1.545
• PSA: 44.48